N-[1-(4-tert-butylbenzoyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: (4-tert-butylphenyl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H22N4O/c1-18(2,3)14-8-6-13(7-9-14)17(23)22-11-15(12-22)20-16-5-4-10-19-21-16/h4-10,15H,11-12H2,1-3H3,(H,20,21)
• InChI Key: KTGKGNDQHMOBQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CC(C2)NC3=NN=CC=C3
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

N-[1-(4-tert-butylbenzoyl)azetidin-3-yl]pyridazin-3-amine, commonly known as TAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. TAP belongs to the class of azetidin-3-yl pyridazinamines and is known to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis of Tertiary Butyl Esters

The tert-butyl group in “N-[1-(4-tert-butylbenzoyl)azetidin-3-yl]pyridazin-3-amine” is significant in synthetic organic chemistry. A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch process.

Asymmetric N-Heterocycle Synthesis

The most extensively used enantiopure tert-butanesulfinamide has emerged as the gold standard among many others over the last two decades. An overview of tert-butanesulfinamide mediated asymmetric N-heterocycle synthesis via sulfinimines has been provided, covering literature from 2010–2020. This methodology offers general access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives that represent the structural motif of many natural products and therapeutically applicable compounds.